Cas no 604000-99-9 (4-formyl-3-nitrobenzoic acid)

• Product Name: 4-formyl-3-nitrobenzoic acid
• CAS No: 604000-99-9
• MF: C₈H₅NO₅
• MW: 195.129002332687
• CID: 1016144
• PubChem ID: 18462627
• Update Time: 2025-06-12

4-formyl-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-3-nitrobenzoic acid
• Benzoic acid, 4-formyl-3-nitro- (9CI)
• 4-carboxy-2-nitrobenzaldehyde
• 4-Formyl-3-nitro-benzoesaeure
• 4-formyl-3-nitro-benzoic acid
• NGLYFQZZXYWIRA-UHFFFAOYSA-N
• EN300-176594
• E84113
• 4-formyl-3-nitrobenzoicacid
• DA-39381
• AKOS027410637
• Z1216845694
• 604000-99-9
• SCHEMBL5646671

• Inchi： 1S/C8H5NO5/c10-4-6-2-1-5(8(11)12)3-7(6)9(13)14/h1-4H,(H,11,12)
• InChI Key： NGLYFQZZXYWIRA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=O)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.01700
• Monoisotopic Mass: 195.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100A^2

Experimental Properties

• PSA: 100.19000
• LogP: 1.62870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-formyl-3-nitrobenzoic acid

Comprehensive Overview of 4-Formyl-3-Nitrobenzoic Acid (CAS No. 604000-99-9): Properties, Applications, and Industry Insights

4-Formyl-3-nitrobenzoic acid (CAS No. 604000-99-9) is a highly versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This yellow crystalline powder, characterized by its nitro and formyl functional groups, serves as a critical intermediate in the production of dyes, ligands, and bioactive molecules. Its molecular structure (C₈H₅NO₅) enables unique reactivity, making it indispensable in modern organic chemistry.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-formyl-3-nitrobenzoic acid to reduce environmental impact. Researchers are exploring catalytic methods to enhance yield while minimizing waste—a topic frequently searched in academic databases like SciFinder and Reaxys. The compound’s role in photocatalysis and metal-organic frameworks (MOFs) has also gained attention, aligning with the growing demand for sustainable energy solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity of CAS 604000-99-9. Industry professionals often search for "HPLC methods for nitrobenzoic acid derivatives" or "spectral data of 4-formyl-3-nitrobenzoic acid," highlighting the need for reliable characterization protocols. Suppliers typically provide ≥98% purity grades, with storage recommendations emphasizing protection from light and moisture to prevent degradation.

In pharmaceutical applications, this compound is a precursor for anticancer agents and antimicrobial drugs. Its nitro group facilitates selective reductions, a process frequently queried in forums like ResearchGate. Patent analyses reveal its use in novel small-molecule inhibitors, particularly in kinase-targeted therapies—a hot topic in precision medicine discussions.

The agrochemical sector employs 4-formyl-3-nitrobenzoic acid in designing herbicides and pesticide intermediates. With increasing global focus on crop protection and food security, queries about "nitroaromatic compounds in agriculture" have surged by 42% YoY (Google Trends). Regulatory compliance remains crucial, with REACH and TSCA listings ensuring safe handling protocols.

Material scientists value this compound for constructing fluorescent probes and polymeric sensors. Its electron-withdrawing groups enable tuning of optoelectronic properties—a key area in OLED technology development. Recent publications in ACS Applied Materials & Interfaces highlight its potential in bioimaging devices, correlating with rising searches for "nitrobenzaldehyde derivatives in materials science."

Supply chain dynamics for CAS 604000-99-9 reflect broader chemical industry trends. Manufacturers in China, India, and Europe dominate production, with pricing influenced by benzaldehyde feedstock costs. Quality certifications like ISO 9001 and analytical COAs are critical purchase considerations, as evidenced by B2B platform search behaviors.

Future research directions may explore microwave-assisted synthesis of this compound or its derivatives—a technique gaining traction in process chemistry circles. Environmental concerns drive interest in biodegradable applications, with computational chemistry (DFT studies) emerging as a tool to predict novel reactivities.